Cas no 1805028-11-8 ((5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol)

• Product Name: (5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol
• CAS No: 1805028-11-8
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• MDL: MFCD28750802
• CID: 4783519
• PubChem ID: 131211684
• Update Time: 2026-02-27

(5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-chloro-4-(difluoromethoxy)pyridin-2-yl)methanol
• [5-chloro-4-(difluoromethoxy)pyridin-2-yl]methanol
• AB88048
• D80037
• 1805028-11-8
• MFCD28750802
• (5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol

• MDL： MFCD28750802
• Inchi： 1S/C7H6ClF2NO2/c8-5-2-11-4(3-12)1-6(5)13-7(9)10/h1-2,7,12H,3H2
• InChI Key： APRPOQPZQXBVLM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CO)C=C1OC(F)F

Computed Properties

• Exact Mass: 209.0055125g/mol
• Monoisotopic Mass: 209.0055125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4

Additional information on (5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol

Comprehensive Guide to (5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol (CAS No. 1805028-11-8)

(5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol (CAS No. 1805028-11-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-difluoromethoxy substitution pattern, has garnered attention for its potential in drug discovery and material science. In this article, we delve into its chemical properties, synthetic pathways, and emerging applications, while addressing common queries from researchers and industry professionals.

The molecular structure of (5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol features a pyridine ring substituted with a chloro group at the 5-position and a difluoromethoxy group at the 4-position, with a hydroxymethyl moiety at the 2-position. This arrangement imparts distinct electronic properties and reactivity, making it valuable for medicinal chemistry applications. Researchers often explore its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents.

One of the most frequently asked questions about CAS 1805028-11-8 concerns its synthesis. The compound is typically prepared through multi-step reactions starting from commercially available pyridine precursors. Key steps often involve halogenation, etherification, and hydroxymethylation reactions. Recent advances in green chemistry have led to more efficient synthetic routes with improved atom economy and reduced environmental impact, aligning with current trends in sustainable chemical production.

In pharmaceutical research, (5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol has shown promise as an intermediate for drug candidates targeting various diseases. Its structural features make it particularly interesting for modulating protein-protein interactions and enzyme activity. The difluoromethoxy group is known to enhance metabolic stability, while the hydroxymethyl functionality provides a handle for further derivatization, making this compound versatile for structure-activity relationship studies.

The agrochemical industry has also shown interest in CAS 1805028-11-8 due to its potential applications in crop protection products. The combination of halogen and fluorine substituents often leads to improved pesticidal activity and environmental persistence. Researchers are investigating its incorporation into novel herbicides and fungicides, particularly in light of growing concerns about pest resistance and the need for more eco-friendly solutions.

From a material science perspective, the electronic properties of (5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol make it interesting for organic electronics applications. The pyridine core with its electron-withdrawing substituents can influence charge transport properties, potentially useful in organic semiconductors or photovoltaic materials. This aligns with current research trends in renewable energy technologies.

Analytical characterization of 1805028-11-8 typically involves NMR spectroscopy, mass spectrometry, and HPLC analysis to ensure purity and confirm structure. The compound's physicochemical properties, including solubility, melting point, and stability under various conditions, are crucial parameters for researchers considering its use in their work. Recent publications have highlighted improved analytical methods for quality control of such specialized heterocyclic compounds.

Market trends indicate growing demand for fluorinated pyridine derivatives like (5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol, driven by expanding applications in life sciences and advanced materials. Suppliers are responding with improved manufacturing processes and scale-up capabilities to meet research and development needs. The compound's commercial availability in various quantities makes it accessible for both academic research and industrial applications.

Safety considerations for handling CAS 1805028-11-8 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during handling. The compound's material safety data sheet provides detailed information about storage conditions and compatibility, important for maintaining chemical integrity and ensuring safe laboratory practices.

Future research directions for (5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanol may explore its potential in bioconjugation chemistry, catalysis, or as a scaffold for metal-organic frameworks. The growing interest in fluorine-containing pharmaceuticals and functional materials suggests continued relevance for this compound in cutting-edge chemical research. Its versatility positions it as a valuable tool for addressing current challenges in drug discovery and sustainable chemistry.